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Compound of Interest

Compound Name: 5-Amino-2-methoxybenzoic Acid

Cat. No.: B1338296 Get Quote

An In-Depth Technical Guide on 5-Amino-2-methoxybenzoic Acid: Core Molecular Data

This guide provides essential physicochemical properties for 5-Amino-2-methoxybenzoic
acid, tailored for researchers, scientists, and professionals in drug development.

Section 1: Core Molecular Attributes
5-Amino-2-methoxybenzoic acid is an aromatic compound featuring both an amino and a

methoxy group, making it a valuable building block in organic synthesis, particularly in the

development of pharmaceuticals.[1] Its structure lends itself to various modifications, which can

enhance pharmacological properties such as solubility and bioavailability.[1]

Physicochemical Data
The fundamental molecular characteristics of 5-Amino-2-methoxybenzoic acid are

summarized below. This data is critical for stoichiometric calculations, analytical method

development, and chemical synthesis planning.

Parameter Value Reference

Molecular Formula C₈H₉NO₃ [1]

Molecular Weight 167.16 g/mol [1]
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Section 2: Logical Relationships
While detailed experimental protocols are beyond the scope of this document, the following

diagram illustrates the logical relationship between the compound's identity and its fundamental

properties.
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Diagram of Core Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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